1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 3-O-methyl 2-oxopyrrolidine-1,3-dicarboxylate
• InChI: InChI=1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-5-7(8(12)13)9(14)16-4/h7H,5-6H2,1-4H3
• InChI Key: ABMPBYLSASWADK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1=O)C(=O)OC
• Molecular Formula: C11H17NO5
• DSSTOX Substance ID: DTXSID30462697
• Molecular Weight: 243.26 g/mol
• CAS No.: 431079-79-7

Description

“1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate” is a chemical compound with the CAS Number: 431079-79-7. It has a molecular weight of 243.26. The IUPAC name for this compound is 1-tert-butyl 3-methyl 2-oxo-1,3-pyrrolidinedicarboxylate. The compound is typically in the form of a low melting solid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H17NO5/c1-11(2,3)17-10(15)12-6-5-7(8(12)13)9(14)16-4/h7H,5-6H2,1-4H3. This code provides a unique representation of the molecular structure.

Physical And Chemical Properties Analysis

The compound “this compound” is typically in the form of a low melting solid. More specific physical and chemical properties were not found in the web search results.

Scientific Research Applications

Supramolecular Assemblies and Interactions

1-Tert-butyl 3-methyl 2-oxopyrrolidine-1,3-dicarboxylate and its analogues have been studied for their supramolecular assembly and interactions. A study by Samipillai et al. (2016) analyzed the crystal structures of several 3-oxopyrrolidine analogues, highlighting the role of weak interactions like CH⋯O/CH⋯π in controlling molecular conformation and constructing diverse supramolecular assemblies. The study provided insights into how these oxopyrrolidine scaffolds form intricate supramolecular structures even without a hydrogen bond donor-acceptor system, emphasizing the importance of bulky substitutions in their structural formation (Samipillai et al., 2016).

Asymmetric Synthesis and Nociceptin Antagonists

In another research area, the compound has been utilized in the asymmetric synthesis of intermediates for nociceptin antagonists. Jona et al. (2009) developed an efficient method for synthesizing 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, a key intermediate in nociceptin antagonist synthesis. This method involves diastereoselective reduction and isomerization steps, demonstrating the compound's utility in producing pharmacologically relevant structures (Jona et al., 2009).

Synthesis of Pyroglutamic Acids

Furthermore, the compound has been used in the synthesis of pyroglutamic acids. Svete et al. (2010) conducted a parallel solution-phase synthesis of a library of N(4')-substituted di-tert-butyl (2S,4E)-4-arylaminomethylidene-5-oxopyrrolidine-1,2-dicarboxylates. This research highlights the compound's versatility in synthesizing a range of chemical structures with potential biological activities (Svete et al., 2010).

Drug Metabolism Studies

The tert-butyl group in similar compounds has also been a subject of study in drug metabolism. Prakash et al. (2008) investigated the metabolism of CP-533,536, containing a tert-butyl group, in human liver microsomes. This study is significant for understanding how tert-butyl groups in drug molecules are metabolized in the human body (Prakash et al., 2008).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with the compound include H302, H312, and H332. Precautionary statements include P260, P270, P280, P402, and P404.